2-Chloro-4,6-difluorobenzo[d]oxazole

• IUPAC Name: 2-chloro-4,6-difluoro-1,3-benzoxazole
• InChI: InChI=1S/C7H2ClF2NO/c8-7-11-6-4(10)1-3(9)2-5(6)12-7/h1-2H
• InChI Key: XGLHBIVAALRNIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1OC(=N2)Cl)F)F
• Molecular Formula: C7H2ClF2NO
• Molecular Weight: 189.54 g/mol
• CAS No.: 1343514-56-6

Description

2-Chloro-4,6-difluorobenzo[d]oxazole is a useful research compound. Its molecular formula is C7H2ClF2NO and its molecular weight is 189.55. The purity is usually 95%.
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Scientific Research Applications

Oxidation and Nitrosation Reactions

2-Chloro-4,6-difluorobenzo[d]oxazole plays a role in the oxidation of substituted anilines to nitroso-compounds, showcasing its utility in synthetic organic chemistry. For instance, the oxidation of 2,6-difluoroaniline by peroxybenzoic acid in chloroform leads to the corresponding nitroso-compounds, indicating the potential of this compound derivatives in facilitating nitrosation reactions (Nunno, Florio, & Todesco, 1970).

Membrane Science and Proton Exchange

In membrane science, derivatives of this compound, specifically sulfonated polybenzothiazoles, have been synthesized for potential applications in proton exchange membranes. These membranes exhibit high proton conductivity, thermal and oxidative stability, making them suitable for fuel cell applications (Wang & Guiver, 2017).

Antitumor Properties

Fluorinated 2-(4-aminophenyl)benzothiazoles, closely related to this compound, have been explored for their antitumor properties. These compounds demonstrate potent cytotoxicity against certain human breast cancer cell lines, suggesting their potential as antitumor agents (Hutchinson et al., 2001).

Synthesis and Functionalization

This compound derivatives have been utilized in the synthesis and functionalization of various heterocyclic compounds. For instance, the gold-catalyzed oxidation strategy has been applied to achieve an efficient synthesis of 2,4-disubstituted oxazoles, indicating the role of this compound in facilitating novel synthetic routes (Luo et al., 2012).

Spectroscopic Properties

The halogen-substituent effect on the spectroscopic properties of benzothiazole derivatives, including those similar to this compound, has been studied. These investigations shed light on how halogenation impacts fluorescence properties, which is crucial for the design of fluorophores (Misawa et al., 2019).

Suzuki Coupling Reactions

The compound has also been implicated in facilitating Suzuki coupling reactions, which are pivotal in the functionalization of oxazoles, further emphasizing its significance in synthetic chemistry (Ferrer Flegeau, Popkin, & Greaney, 2006).